6-Amino-3-(5-fluoro-2-methylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(5-fluoro-2-methylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H11FN2O2/c1-7-2-3-8(14)6-10(7)9-4-5-11(15)16-12(9)13(17)18/h2-6H,1H3,(H2,15,16)(H,17,18)
• InChI Key: IEMTTWDDDYLRCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=C(N=C(C=C2)N)C(=O)O
• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol

Description

6-Amino-3-(5-fluoro-2-methylphenyl)picolinic acid (also known as 6-APA) is an organic compound that is widely used in scientific research and laboratory experiments. It is a derivative of picolinic acid, and has a molecular formula of C8H7FN2O2. 6-APA has a wide range of applications, including as a building block for organic synthesis, as a ligand for coordination complexes, and as a reagent for catalytic processes.

Mechanism of Action

6-APA is a weak acid, and it undergoes protonation and deprotonation reactions in solution. This makes it useful for catalytic processes, as it can act as a proton donor or acceptor. It can also act as a ligand for coordination complexes, due to its ability to form strong bonds with metal ions.
Biochemical and Physiological Effects
6-APA has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can act as a modulator of certain enzymes, such as cytochrome P450 enzymes. It has also been studied for its potential effects on the immune system, as well as its potential anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-APA in laboratory experiments is its wide range of applications. It can be used as a building block for organic synthesis, as a ligand for coordination complexes, and as a reagent for catalytic processes. However, it is important to note that 6-APA is a weak acid, and can be easily protonated or deprotonated in solution, which can affect the outcome of experiments.

Future Directions

Future research on 6-APA could focus on its potential applications in drug discovery and development, as well as its potential effects on biochemical and physiological processes. It could also be studied for its potential effects on the immune system, as well as its potential anti-inflammatory and anti-bacterial properties. Additionally, further research could be conducted on its potential applications in materials science, as well as its potential uses in catalysis.

Synthesis Methods

6-APA can be synthesized in several ways, including the reaction of 5-fluoro-2-methylbenzaldehyde with picolinic acid in the presence of an acid catalyst, such as sulfuric acid. The reaction proceeds via a condensation reaction, and yields 6-APA as the major product. Other methods of synthesis include the reaction of 2-methyl-5-fluorobenzaldehyde with picolinic acid in the presence of an acid catalyst, and the reaction of 2-methyl-5-fluorobenzoyl chloride with picolinic acid in the presence of an acid catalyst.

Scientific Research Applications

6-APA is widely used in scientific research. It is used as a building block for organic synthesis, as a ligand for coordination complexes, and as a reagent for catalytic processes. It is also used in the synthesis of compounds for use in drug discovery and development, as well as for the synthesis of compounds for use in materials science.